Octyl 2-amino-3-(1H-indol-3-yl)propanoate hydrochloride Octyl 2-amino-3-(1H-indol-3-yl)propanoate hydrochloride Tryptophan is an amino acid precursor of serotonin and melatonin. DL-Tryptophan octyl ester is a tryptophan derivative with an octyl ester protected COOH group. This addition creates a stable, cell-permeable molecule capable of generating free tryptophan upon hydrolysis of the ester bond.
Brand Name: Vulcanchem
CAS No.: 6278-90-6
VCID: VC0160872
InChI: InChI=1S/C19H28N2O2.ClH/c1-2-3-4-5-6-9-12-23-19(22)17(20)13-15-14-21-18-11-8-7-10-16(15)18;/h7-8,10-11,14,17,21H,2-6,9,12-13,20H2,1H3;1H
SMILES: CCCCCCCCOC(=O)C(CC1=CNC2=CC=CC=C21)N.Cl
Molecular Formula: C19H29ClN2O2
Molecular Weight: 352.9 g/mol

Octyl 2-amino-3-(1H-indol-3-yl)propanoate hydrochloride

CAS No.: 6278-90-6

Reference Standards

VCID: VC0160872

Molecular Formula: C19H29ClN2O2

Molecular Weight: 352.9 g/mol

Octyl 2-amino-3-(1H-indol-3-yl)propanoate hydrochloride - 6278-90-6

CAS No. 6278-90-6
Product Name Octyl 2-amino-3-(1H-indol-3-yl)propanoate hydrochloride
Molecular Formula C19H29ClN2O2
Molecular Weight 352.9 g/mol
IUPAC Name octyl 2-amino-3-(1H-indol-3-yl)propanoate;hydrochloride
Standard InChI InChI=1S/C19H28N2O2.ClH/c1-2-3-4-5-6-9-12-23-19(22)17(20)13-15-14-21-18-11-8-7-10-16(15)18;/h7-8,10-11,14,17,21H,2-6,9,12-13,20H2,1H3;1H
Standard InChIKey IASIBURGMIVLIA-UHFFFAOYSA-N
SMILES CCCCCCCCOC(=O)C(CC1=CNC2=CC=CC=C21)N.Cl
Canonical SMILES CCCCCCCCOC(=O)C(CC1=CNC2=CC=CC=C21)N.Cl
Description Tryptophan is an amino acid precursor of serotonin and melatonin. DL-Tryptophan octyl ester is a tryptophan derivative with an octyl ester protected COOH group. This addition creates a stable, cell-permeable molecule capable of generating free tryptophan upon hydrolysis of the ester bond.
Synonyms NSC 34501
Reference 1.Nakamura, H. and Pisano, J.J. Sensitive and specific detection of tryptophan, tryptamine and N-terminal tryptophan peptides on thin-layer plates using a unique fluorogenic reaction with fluorescamine. Journal of Chromatography 152, 153-165 (1978).
PubChem Compound 14775220
Last Modified Nov 11 2021
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